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Compound of Interest

Compound Name: Canrenone-d6 (Major)

Cat. No.: B15354513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive explanation of the data and

methodologies typically presented in a Certificate of Analysis (CoA) for Canrenone-d6.

Canrenone-d6 is the deuterium-labeled version of Canrenone, an active metabolite of the

potassium-sparing diuretic spironolactone.[1] As a stable isotope-labeled internal standard, its

purity and identity are critical for the accurate quantification of Canrenone in clinical and

research settings.

Summary of Quantitative Data
A Certificate of Analysis for Canrenone-d6 quantifies its key chemical and physical properties.

The following table summarizes the typical specifications found for this compound.
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Property Specification Source(s)

Chemical Identity

Molecular Formula C₂₂H₂₂D₆O₃ [2][3][4]

Molecular Weight 346.49 g/mol [1][2][3]

Unlabeled CAS Number 976-71-6 [1][5]

Physical Properties

Appearance / Form Light yellow to yellow solid [1][3]

Melting Point 161-163°C [3]

Solubility Chloroform, Methanol [3]

Purity and Quality

Purity (by HPLC) >95% [6]

Storage Temperature 4°C [3]

Experimental Protocols
The characterization of Canrenone-d6 involves several key analytical techniques to confirm its

identity, purity, and isotopic enrichment. Below are detailed methodologies for the experiments

typically cited in a CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To determine the chemical purity of the Canrenone-d6 compound by separating it

from any non-labeled Canrenone or other impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column is commonly used for the separation of steroids like

Canrenone.[7][8]
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Mobile Phase: A mixture of methanol and water is a typical mobile phase.[7][8] For instance,

a mobile phase of methanol-water (57:43, v/v) has been used for the analysis of Canrenone.

[7]

Detection: UV detection at a wavelength appropriate for the chromophore in Canrenone.

Procedure: A solution of Canrenone-d6 is injected into the HPLC system. The retention time

of the major peak corresponding to Canrenone-d6 is recorded. The purity is calculated by

integrating the area of the main peak and expressing it as a percentage of the total area of

all observed peaks.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Objective: To confirm the molecular weight of Canrenone-d6 and to assess its isotopic

enrichment.

Methodology:

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS). Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI)

are common ionization sources.[7][9]

Procedure: The sample is introduced into the mass spectrometer.

Identity Confirmation: The mass spectrum will show a molecular ion peak corresponding to

the mass of Canrenone-d6 (approximately 346.5 m/z).

Isotopic Purity: The relative intensities of the ion peaks for Canrenone-d6 and any

unlabeled Canrenone (m/z approximately 340.5) are compared to determine the

percentage of the deuterated form.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Objective: To confirm the chemical structure of Canrenone-d6 and the positions of the

deuterium labels.
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Methodology:

Instrumentation: A high-resolution NMR spectrometer.

Procedure:

¹H NMR (Proton NMR): The ¹H NMR spectrum is acquired. The absence or significant

reduction of signals at the positions where deuterium has been incorporated confirms the

successful labeling. The remaining proton signals should correspond to the expected

structure of the Canrenone molecule.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum can also be used to confirm the

carbon skeleton of the molecule.

Visualizing Experimental and Logical Workflows
The following diagrams illustrate the logical flow of a Certificate of Analysis and a typical

experimental workflow for the characterization of Canrenone-d6.
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Caption: Logical workflow for generating a Certificate of Analysis for Canrenone-d6.
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Caption: Experimental workflow for the analytical characterization of Canrenone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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